Cas no 87870-06-2 (Isoquinoline, 6-fluoro-1,2,3,4-tetrahydro-1,4-dimethyl-, hydrochloride)

Isoquinoline, 6-fluoro-1,2,3,4-tetrahydro-1,4-dimethyl-, hydrochloride structure
87870-06-2 structure
Product Name:Isoquinoline, 6-fluoro-1,2,3,4-tetrahydro-1,4-dimethyl-, hydrochloride
CAS No:87870-06-2
MF:C11H15ClFN
MW:215.694905519485
CID:651259
PubChem ID:13143602
Update Time:2025-04-19

Isoquinoline, 6-fluoro-1,2,3,4-tetrahydro-1,4-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 6-fluoro-1,2,3,4-tetrahydro-1,4-dimethyl-, hydrochloride
    • 6-fluoro-1,4-dimethyl-1,2,3,4-tetrahydroisoquinoline,hydrochloride
    • 6-Fluoro-1,4-dimethyl-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
    • DTXSID10521473
    • 87870-06-2
    • Inchi: 1S/C11H14FN.ClH/c1-7-6-13-8(2)10-4-3-9(12)5-11(7)10;/h3-5,7-8,13H,6H2,1-2H3;1H
    • InChI Key: RKRSCOVGZWCSIG-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC2=C(C=1)C(C)CNC2C

Computed Properties

  • Exact Mass: 215.0877053g/mol
  • Monoisotopic Mass: 215.0877053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų
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